2-((2-(5-bromofuran-2-yl)-4-oxo-4H-chromen-3-yl)oxy)acetamide

• IUPAC Name: 2-[2-(5-bromofuran-2-yl)-4-oxochromen-3-yl]oxyacetamide
• InChI: InChI=1S/C15H10BrNO5/c16-11-6-5-10(21-11)14-15(20-7-12(17)18)13(19)8-3-1-2-4-9(8)22-14/h1-6H,7H2,(H2,17,18)
• InChI Key: KGIGMCONNWRUGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=C(O2)C3=CC=C(O3)Br)OCC(=O)N
• Molecular Formula: C15H10BrNO5
• DSSTOX Substance ID: DTXSID801320293
• Molecular Weight: 364.15 g/mol
• Solubility: 11.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 819827-50-4

Description

Molecular Structure Analysis

The compound’s molecular structure is crucial for understanding its interactions with biological targets. The ethylidene bridge connecting the 4-chlorophenyl ring to the 1,2,4-triazole ring is a defining feature. This arrangement influences its binding affinity and biological activity.

Physical And Chemical Properties Analysis

• Boiling Point : Predicted to be 572.9 ± 50.0 °C.

Scientific Research Applications

Synthesis and Characterization

• Coumarin derivatives, including compounds related to 2-((2-(5-bromofuran-2-yl)-4-oxo-4H-chromen-3-yl)oxy)acetamide, have been synthesized and characterized by various spectroscopic techniques. These compounds are part of extensive research in organic chemistry for their potential applications in various fields (Al-Amiery et al., 2016).

Antibacterial and Antimicrobial Activities

• Various coumarin derivatives have demonstrated antibacterial and antimicrobial properties. Synthesized compounds have been tested against a range of bacterial strains, showing promising results as potential antibacterial agents (Aziz‐ur‐Rehman et al., 2015); (Behrami & Dobroshi, 2019).

Antioxidant Activity

• Certain coumarin derivatives have been investigated for their antioxidant activities. These studies provide insights into their potential use in combating oxidative stress-related conditions (Kadhum et al., 2011).

Antineoplastic (Anticancer) Potential

• Coumarin compounds have been evaluated for their antineoplastic activities. Some derivatives have shown selective inhibition of tumor cell lines, suggesting their potential application in cancer therapy (Lácová et al., 2018); (Shi et al., 2020).

Anti-Estrogenic Activity

• Investigations have been conducted on certain coumarin acetamides for their antiestrogenic activity. This research highlights the potential of these compounds in hormone-related therapies, especially in conditions like breast cancer (Almutairi et al., 2020).

Mechanism of Action

2-((2-(5-bromofuran-2-yl)-4-oxo-4H-chromen-3-yl)oxy)acetamide interacts with the aryl hydrocarbon receptor (AHR) . It acts as a competitive antagonist, inhibiting AHR activation and nuclear translocation. This mechanism impacts cancer progression, immune responses, and other physiological processes.

Safety and Hazards

While specific safety data may vary, researchers have assessed its toxicity and tissue distribution. In vivo experiments demonstrated drug absorption and efficacy in inhibiting bone marrow toxicity induced by 7,12-dimethylbenz[a]anthracene.